[(2S,5R)-5-aminooxan-2-yl]methanol

• IUPAC Name: [(2S,5R)-5-aminooxan-2-yl]methanol
• InChI: InChI=1S/C6H13NO2/c7-5-1-2-6(3-8)9-4-5/h5-6,8H,1-4,7H2/t5-,6+/m1/s1
• InChI Key: LGXUYQPVNUGLTG-RITPCOANSA-N
• Canonical SMILES: C1CC(OCC1N)CO
• Isomeric SMILES: C1C[C@H](OC[C@@H]1N)CO
• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol

Description

[(2S,5R)-5-aminooxan-2-yl]methanol, also known as AMCHA, is a chiral amino alcohol that has gained significant attention in recent years due to its potential applications in various fields of scientific research. AMCHA is a white crystalline solid that is soluble in water and alcohol. It has a molecular formula of C5H11NO2 and a molecular weight of 117.15 g/mol.

Mechanism of Action

The mechanism of action of [(2S,5R)-5-aminooxan-2-yl]methanol is not fully understood, but it is believed to interact with biological targets through hydrogen bonding and other non-covalent interactions. Its chiral nature allows for specific interactions with chiral targets, which can lead to enhanced biological activity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including inhibition of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. Additionally, this compound derivatives have been investigated as potential anti-cancer agents due to their ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using [(2S,5R)-5-aminooxan-2-yl]methanol in lab experiments is its chiral nature, which allows for specific interactions with chiral targets. Additionally, the synthesis of pure enantiomers of this compound allows for more accurate and reproducible results. However, one limitation of using this compound is its relatively high cost compared to other chiral building blocks.

Future Directions

There are several future directions for the use of [(2S,5R)-5-aminooxan-2-yl]methanol in scientific research. One area of interest is the development of this compound derivatives as potential drug candidates for the treatment of various diseases. Additionally, the use of this compound in asymmetric synthesis and chiral separation is an area of ongoing research. Finally, the investigation of the mechanism of action of this compound and its derivatives is an important area of research that could lead to the development of new therapeutic agents.

Scientific Research Applications

[(2S,5R)-5-aminooxan-2-yl]methanol has been used in various scientific research applications, including asymmetric synthesis, chiral separation, and drug discovery. Its chiral nature makes it an ideal building block for the synthesis of chiral compounds, and its ability to form diastereomeric salts with chiral acids makes it useful for chiral separation. Additionally, this compound derivatives have been investigated as potential drug candidates due to their ability to interact with biological targets in a chiral-specific manner.